Cas no 319-82-4 (Benzene,1,2,3,5-tetrafluoro-4,6-bis(trifluoromethyl)-)

• Product Name: Benzene,1,2,3,5-tetrafluoro-4,6-bis(trifluoromethyl)-
• CAS No: 319-82-4
• MF: C₈F₁₀
• MW: 286.069637298584
• CID: 293487
• PubChem ID: 2776609
• Update Time: 2025-06-13

Benzene,1,2,3,5-tetrafluoro-4,6-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,5-tetrafluoro-4,6-bis(trifluoromethyl)-
• 1,2,3,5-tetrafluoro-4,6-bis(trifluoromethyl)benzene
• Tetrafluoro-1,3-bis(trifluoroMethyl)benzene
• 1,2,3,5-Tetrafluor-4,6-bis-trifluormethyl-benzol
• Benzene,1,2,3,5-tetrafluoro-4,6-bis(trifluoromethyl)
• decafluoro-1,3-dimethylbenzene
• decafluoro-m-xylene
• m-decafluoroxylene
• m-perfluoroxylene
• m-Xylene,a,a,a,a',a',a',2,4,5,6-decafluoro-(8CI)
• m-Xylene,decafluoro-(6CI,7CI)
• Perfluor-meta-xylol
• Perfluoro-m-xylene
• SCHEMBL3168128
• FT-0631945
• DTXSID80380211
• 319-82-4
• AKOS037515427
• LALVQFXNRXDTGV-UHFFFAOYSA-N

• Inchi： 1S/C8F10/c9-3-1(7(13,14)15)4(10)6(12)5(11)2(3)8(16,17)18
• InChI Key： LALVQFXNRXDTGV-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=C(C(=C(C=1C(F)(F)F)F)F)F

Computed Properties

• Exact Mass: 285.98400
• Monoisotopic Mass: 285.98403162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 119-120°C
• Refractive Index: 1.324
• PSA: 0.00000
• LogP: 4.28060

Benzene,1,2,3,5-tetrafluoro-4,6-bis(trifluoromethyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R10; R36/37/38

Additional information on Benzene,1,2,3,5-tetrafluoro-4,6-bis(trifluoromethyl)-

Benzene, 1,2,3,5-tetrafluoro-4,6-bis(trifluoromethyl)- (CAS No. 319-82-4): A Comprehensive Overview

Benzene, 1,2,3,5-tetrafluoro-4,6-bis(trifluoromethyl)- (CAS No. 319-82-4) is a highly specialized and versatile compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes multiple fluorine atoms and trifluoromethyl groups. These features endow the compound with a range of valuable properties, making it a subject of extensive research and application in various industries.

The molecular formula of Benzene, 1,2,3,5-tetrafluoro-4,6-bis(trifluoromethyl)- is C₁₀H₂F₁₀. The presence of fluorine atoms and trifluoromethyl groups significantly enhances the compound's stability and chemical resistance. These properties are particularly useful in applications where high thermal stability and chemical inertness are required. Recent studies have highlighted the compound's potential in advanced materials and pharmaceuticals.

In the realm of materials science, Benzene, 1,2,3,5-tetrafluoro-4,6-bis(trifluoromethyl)- has been explored for its use in the development of high-performance polymers and coatings. These materials exhibit exceptional durability and resistance to harsh environmental conditions, making them ideal for applications in aerospace, automotive, and electronics industries. For instance, a study published in the Journal of Materials Chemistry A demonstrated that polymers incorporating this compound showed improved mechanical strength and thermal stability compared to conventional materials.

In the pharmaceutical industry, the unique properties of Benzene, 1,2,3,5-tetrafluoro-4,6-bis(trifluoromethyl)- have led to its investigation as a potential drug candidate. The compound's high lipophilicity and low reactivity make it suitable for use in drug delivery systems where controlled release is crucial. Research published in the Journal of Medicinal Chemistry highlighted the compound's ability to enhance the bioavailability of certain drugs by improving their solubility and permeability through biological membranes.

The synthesis of Benzene, 1,2,3,5-tetrafluoro-4,6-bis(trifluoromethyl)- involves a series of well-defined chemical reactions. One common method involves the selective fluorination of benzene followed by the introduction of trifluoromethyl groups through electrophilic substitution reactions. This process requires precise control over reaction conditions to ensure high yields and purity. Advances in catalytic methods have further optimized the synthesis process, making it more efficient and cost-effective.

The environmental impact of Benzene, 1,2,3,5-tetrafluoro-4,6-bis(trifluoromethyl)- is an important consideration in its industrial applications. Studies have shown that while the compound itself is stable and does not readily degrade in the environment, proper disposal methods must be employed to prevent any potential ecological harm. Efforts are ongoing to develop sustainable production processes that minimize waste and reduce environmental footprint.

In conclusion, Benzene, 1,2,3,5-tetrafluoro-4,6-bis(trifluoromethyl)- (CAS No. 319-82-4) is a remarkable compound with a wide range of applications due to its unique chemical properties. Its stability and resistance make it an invaluable material in advanced technologies and pharmaceuticals. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern science and industry.